BENGHE Foundational & Exploratory

Check Availability & Pricing

5-(aminosulfonyl)-2-methoxybenzoic acid CAS
number 22117-85-7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,3-Dimethoxy-5-sulfamoylbenzoic
Acid

Cat. No.: B095123
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An In-Depth Technical Guide to 5-(Aminosulfonyl)-2-methoxybenzoic Acid (CAS 22117-85-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Aminosulfonyl)-2-methoxybenzoic acid, also known as 2-methoxy-5-sulfamoylbenzoic acid,
is a substituted benzamide derivative with the CAS registration number 22117-85-7. Its primary
significance in the pharmaceutical industry is its designation as "Sulpiride Impurity D," a
recognized impurity and synthetic precursor to the atypical antipsychotic drug Sulpiride.[1]
Structurally, it possesses two key functional groups that suggest potential biological activity: a
sulfonamide moiety, common in antibacterial drugs, and a substituted benzoic acid core, which
Is structurally related to dopamine receptor antagonists like Sulpiride.

This technical guide provides a comprehensive overview of the available physicochemical data,
synthesis protocols, potential mechanisms of action, and relevant experimental methodologies
for the study of this compound.

Physicochemical Properties

Quantitative data for 5-(aminosulfonyl)-2-methoxybenzoic acid is summarized below. It is
critical to note that while numerous computed properties are available, specific experimental
data such as melting point and solubility for the acid are not widely reported in public literature.
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Data for its common derivative, Methyl 2-methoxy-5-sulfamoylbenzoate (CAS 33045-52-2), is

included for comparison.

5-(Aminosulfonyl)-2-

Methyl 2-methoxy-5-

Property . .

methoxybenzoic Acid sulfamoylbenzoate
CAS Number 22117-85-7 33045-52-2
Molecular Formula CsHsNOsS CoH11NOsS

Molecular Weight 231.23 g/mol [2] 245.25 g/mol [3][4]
2-methoxy-5-sulfamoylbenzoic  methyl 2-methoxy-5-
IUPAC Name _
acid[2] sulfamoylbenzoate
White to Off-White Solid ] ) )
Appearance White to off-white solid[4]
(presumed)
Melting Point Data not available 175-177 °C (lit)[1][3]
N ) ] 439.8 °C at 760 mmHg
Boiling Point Data not available )
(Predicted)[3]
Solubility Data not available Data not available
pKa Data not available Data not available

XLogP3 (Computed)

-0.3[2]

TPSA (Computed) 106.69 A2[5] -
H-Bond Donors (Computed) 2[2] 1
H-Bond Acceptors (Computed)  6[2] 6

Synthesis and Characterization

The synthesis of 5-(aminosulfonyl)-2-methoxybenzoic acid is typically achieved from 2-

methoxybenzoic acid through a two-step process involving chlorosulfonation followed by

amination.
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Experimental Protocol: Synthesis from 2-
Methoxybenzoic Acid

This protocol is adapted from established methodologies for the synthesis of sulfonamides from

benzoic acids.
Step 1: Synthesis of 2-methoxy-5-(chlorosulfonyl)benzoic acid

 In a glass reaction vessel equipped with a stirrer and cooled in an ice bath, add 4 kg (34.3
mol) of chlorosulfonic acid.

o While maintaining the temperature at 0 °C, slowly add 1.0 kg (6.6 mol) of 2-methoxybenzoic
acid to the stirred chlorosulfonic acid until fully dissolved.

e« Remove the ice bath and allow the reaction mixture to warm. Heat the mixture to 50 °C for 1
hour, then increase the temperature to 70 °C and maintain for an additional 2 hours.

o Cool the reaction liquid to room temperature. The intermediate product, 2-methoxy-5-
(chlorosulfonyl)benzoic acid, can be isolated by carefully quenching the reaction mixture in
ice water, followed by filtration, washing, and drying.

Step 2: Synthesis of 5-(aminosulfonyl)-2-methoxybenzoic acid

e In a separate 15 L glass reaction vessel, add 10 L (148.4 mol) of 28% concentrated
ammonia solution at room temperature with continuous stirring.

e Slowly add the 2 kg (9.0 mol) of 2-methoxy-5-(chlorosulfonyl)benzoic acid from Step 1 to the
ammonia solution.

o Heat the resulting mixture to 30 °C and maintain for 4 hours.
 After the reaction is complete, cool the solution to room temperature.

e Adjust the pH to 3 using a 15% hydrochloric acid solution. This will cause a large amount of
white precipitate (the target compound) to form.

 Stir the mixture for 30 minutes to ensure complete precipitation.
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+ Isolate the final product by filtration, wash with water, and dry.

Starting Materials

2-Methoxybenzoic Acid Chlorosulfonic Acid

Conc. Ammonia

Synthesis Steps

Step 1: Chlorosulfonation
(0-70 °C)

Intermediate:

(chlorosulfonyl)benzoic acid

Step 2: Amination
(30 °C)
Acidification & Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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